Cas no 1050126-55-0 (N-(2-methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride)

• Product Name: N-(2-methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride
• CAS No: 1050126-55-0
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• MDL: MFCD07112061
• CID: 4569855
• Update Time: 2025-06-09

N-(2-methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride

• MDL： MFCD07112061
• Inchi： 1S/C12H15NO.ClH/c1-14-11-10-13-9-5-8-12-6-3-2-4-7-12;/h2-4,6-7,13H,9-11H2,1H3;1H
• InChI Key： KHCQWXLOQUEPGD-UHFFFAOYSA-N
• SMILES： C(NCCOC)C#CC1=CC=CC=C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(2-methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride

Comprehensive Overview of N-(2-methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride (CAS 1050126-55-0)

N-(2-methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride (CAS 1050126-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique alkynyl and methoxyethyl functional groups, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules.

The compound's CAS number 1050126-55-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular structure features a phenyl ring attached to a propynyl chain, further modified by a methoxyethylamine group. This combination of functional groups contributes to its reactivity and potential utility in designing novel therapeutic agents. Recent studies have highlighted its role in modulating specific biological pathways, making it a subject of interest in targeted drug delivery and enzyme inhibition research.

In the context of current trends, N-(2-methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride aligns with the growing demand for small-molecule inhibitors and precision medicine. The rise of AI-driven drug discovery has further amplified its relevance, as computational models frequently identify such compounds for their binding affinity and pharmacokinetic properties. Users searching for "CAS 1050126-55-0 applications" or "N-(2-methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride synthesis" often seek insights into its practical uses and synthetic routes.

From a synthetic chemistry perspective, the preparation of N-(2-methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride involves multi-step organic reactions, including Sonogashira coupling and amine alkylation. These methods are well-documented in peer-reviewed literature, catering to chemists interested in high-yield synthesis and scalable production. The compound's hydrochloride salt form enhances its stability and solubility, which is crucial for in vitro and in vivo studies.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary research suggests that derivatives of N-(2-methoxyethyl)-3-phenyl-2-propyn-1-amine may interact with neurotransmitter systems, prompting investigations into their effects on cognitive function and neurological disorders. This aligns with broader public interest in brain health and mental wellness, as evidenced by frequent searches for "neuroactive compounds" and "CNS-targeting molecules."

Quality control and analytical characterization are also critical for CAS 1050126-55-0. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods ensure that the compound meets the stringent standards required for preclinical research and pharmaceutical development.

In summary, N-(2-methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride (CAS 1050126-55-0) represents a versatile and scientifically significant compound. Its applications span drug discovery, medicinal chemistry, and neuropharmacology, reflecting the compound's adaptability to diverse research needs. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation therapeutics.